Imaging cellular trafficking processes in real time using lysosome targeted up-conversion nanoparticles†

Chemical Communications Pub Date: 2017-11-02 DOI: 10.1039/C7CC08185E

Abstract

β-NaYF4:Yb,Gd up-conversion nanoparticles, UCNPs, surface functionalized with suitable targetting peptides function as nontoxic lysosome-specific imaging probes.

Graphical abstract: Imaging cellular trafficking processes in real time using lysosome targeted up-conversion nanoparticles
Imaging cellular trafficking processes in real time using lysosome targeted up-conversion nanoparticles†
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